(Pentan-2-yl)[2-(piperidin-1-yl)ethyl]amine

• Molecular Formula: C12H26N2
• Molecular Weight: 198.35 g/mol
• SMILES: CCCC(C)NCCN1CCCCC1
• InChI: InChI=1S/C12H26N2/c1-3-7-12(2)13-8-11-14-9-5-4-6-10-14/h12-13H,3-11H2,1-2H3
• InChIKey: VRIIEMGCKOKJQA-UHFFFAOYSA-N

(Pentan-2-yl)[2-(piperidin-1-yl)ethyl]amine – Structural Identity, Physicochemical Profile, and Role as a Chiral Secondary Amine Building Block

(Pentan-2-yl)[2-(piperidin-1-yl)ethyl]amine (CAS 1248714-37-5) is a chiral secondary amine with molecular formula C₁₂H₂₆N₂ and molecular weight 198.35 g·mol⁻¹ . It belongs to the N-alkyl-2-(piperidin-1-yl)ethanamine class, featuring a piperidine ring linked via an ethylene spacer to a sec-pentyl amine moiety. The compound possesses one asymmetric carbon atom, a calculated LogP of 2.25–2.42, topological polar surface area (TPSA) of 15.27 Ų, six rotatable bonds, one hydrogen bond donor, and two hydrogen bond acceptors . It is supplied as a research-grade intermediate at ≥95% purity with accompanying QC documentation (NMR, HPLC, GC) .

Chiral secondary amine building block with sec-pentyl stereocenter

Research-grade intermediate with documented batch QC (NMR, HPLC, GC)

Supports SAR campaigns and chiral resolution studies

Why N-Alkyl Chain Length and Branching in 2-(Piperidin-1-yl)ethylamines Cannot Be Interchanged Without Altering Lipophilicity, Conformational Flexibility, and Target Engagement

Within the N-alkyl-2-(piperidin-1-yl)ethanamine series, even a single methylene unit difference in the N-alkyl substituent produces a measurable shift in LogP of approximately 0.4 units . Doubling the N-alkyl carbon count from ethyl (C₂) to sec-pentyl (C₅) raises LogP by ~0.8 units . The target compound's sec-pentyl chain introduces a chiral center at the α-carbon, absent in N-ethyl, N-isopropyl, N-pentan-3-yl, and N-cyclohexylmethyl analogs . This stereochemical feature can differentiate diastereomeric interactions at biological targets . The quantitative comparisons below demonstrate that generic substitution among these analogs is unsupported by measured physicochemical data and may compromise reproducibility in structure-activity studies [1].

• N‑alkyl chain length

  Even a single methylene difference may measurably shift lipophilicity and alter membrane partitioning compared to shorter‑chain analogs.

• Chiral center absence

  The sec‑pentyl chiral center distinguishes this compound from the achiral pentan‑3‑yl isomer; stereochemical interactions may not be replicated.

• Conformational flexibility mismatch

  Rotatable bond differences may alter conformational sampling and target engagement profiles relative to N‑ethyl or N‑(propan‑2‑yl) analogs.

• [1] Harrison, T. et al. 'Piperidine-Ether Based hNK1 Antagonists. Part 2. Investigation of the Effect of N-Substitution.' ChemInform, 26(27), 1995. Demonstrates that N-alkyl substitution pattern critically modulates receptor affinity in piperidine-based antagonists. View Source

Quantitative Differentiation of (Pentan-2-yl)[2-(piperidin-1-yl)ethyl]amine from Closest N-Alkyl-2-(piperidin-1-yl)ethanamine Analogs

LogP Comparison: Pentan-2-yl Confers Intermediate Lipophilicity Distinct from Both Shorter and Longer N-Alkyl Analogs

The target compound's measured LogP of 2.25 represents a statistically meaningful increment over the N-(butan-2-yl) analog (LogP 1.86, Δ = +0.39) and a larger increment over the N-(propan-2-yl) analog (LogP 1.47, Δ = +0.78), while remaining ~0.45 units lower than the N-(4-methylpentan-2-yl) analog (LogP 2.70) . The N-(pentan-3-yl) positional isomer shares an identical LogP of 2.25 but lacks the chiral center present in the pentan-2-yl derivative .

LogP Comparison

Reported

LogP 2.25 (target) vs 1.86 (butan‑2‑yl), 1.47 (propan‑2‑yl), 2.70 (4‑methylpentan‑2‑yl).

Supports systematic lipophilicity‑based SAR profiling.

Calculated LogP from vendor datasheets; Δ ≈ +0.4 per CH₂.

Evidence Dimension	Octanol-water partition coefficient (LogP)
Target Compound Data	LogP = 2.25 (ChemScene); LogP = 2.42 (Fluorochem)
Comparator Or Baseline	N-(propan-2-yl): LogP 1.47; N-(butan-2-yl): LogP 1.86; N-(pentan-3-yl): LogP 2.25; N-(4-methylpentan-2-yl): LogP 2.70; N-ethyl: LogP 1.70
Quantified Difference	ΔLogP = +0.39 vs butan-2-yl; +0.78 vs propan-2-yl; 0 vs pentan-3-yl; −0.45 vs 4-methylpentan-2-yl; +0.55 vs N-ethyl
Conditions	Calculated LogP values from ChemScene, Fluorochem, Leyan, and Hit2Lead vendor datasheets using consistent computational methodology

Why This Matters

A ΔLogP of ~0.4 per methylene unit directly impacts membrane permeability and non-specific protein binding; researchers selecting a compound for cell-based assays or in vivo studies must account for these predictable lipophilicity differences to avoid confounding structure-activity conclusions.

Stereochemical Differentiation: The Pentan-2-yl Substituent Introduces a Chiral Center Absent in N-Pentan-3-yl and Most Shorter-Chain Analogs

Fluorochem's technical datasheet explicitly records one asymmetric atom for the target compound . In contrast, the N-(pentan-3-yl) positional isomer (CAS 1247356-26-8), despite sharing the identical molecular formula, molecular weight, and LogP, is achiral—the pentan-3-yl group is symmetric about the amine-bearing carbon . Similarly, N-ethyl, N-(propan-2-yl), and N-(cyclohexylmethyl) analogs lack a defined asymmetric carbon [1].

Chiral Center

Head‑to‑head

1 asymmetric atom (racemic) vs 0 for pentan‑3‑yl, propan‑2‑yl, ethyl, cyclohexylmethyl analogs.

Enables stereochemical control in synthesis and chiral resolution.

Structural analysis from InChI/SMILES (Fluorochem, ChemScene).

Evidence Dimension	Number of stereogenic centers (asymmetric carbon atoms)
Target Compound Data	1 asymmetric atom (racemic mixture as supplied)
Comparator Or Baseline	N-(pentan-3-yl): 0 asymmetric atoms; N-(propan-2-yl): 0; N-ethyl: 0; N-(cyclohexylmethyl): 0; N-(butan-2-yl): 1; N-(4-methylpentan-2-yl): 1
Quantified Difference	Present vs absent for pentan-3-yl, propan-2-yl, ethyl, and cyclohexylmethyl analogs
Conditions	Structural analysis based on InChI and SMILES from vendor datasheets (Fluorochem, ChemScene)

Why This Matters

A chiral N-alkyl group enables enantioselective synthesis and chiral resolution strategies. In medicinal chemistry campaigns, the stereochemistry of the N-alkyl substituent can produce distinct binding poses at chiral biological targets; the pentan-3-yl isomer cannot serve as a stereochemical surrogate.

• [1] PubChem. (Cyclohexylmethyl)[2-(piperidin-1-yl)ethyl]amine, CID 60687019, CAS 127403-39-8. Defined Atom Stereocenter Count: 0. Accessed 2026. View Source

Rotatable Bond Count: Six Rotatable Bonds Provide Greater Conformational Adaptability Than Shorter-Chain Analogs

The target compound possesses six rotatable bonds, confirmed by both ChemScene and Leyan . This is one more than the N-(butan-2-yl) analog (5 rotatable bonds) and two more than the N-(propan-2-yl) and N-ethyl analogs (4 rotatable bonds each) . The N-(4-methylpentan-2-yl) analog also has six rotatable bonds but exhibits ~0.45 units higher LogP , while the N-(2-methylpropyl) analog has five rotatable bonds despite sharing the same molecular weight as the butan-2-yl analog [1].

Rotatable Bonds

Reported

6 bonds (target) vs 5 (butan‑2‑yl), 4 (propan‑2‑yl, ethyl), 6 (4‑methylpentan‑2‑yl).

Broader conformational sampling space for molecular recognition.

Computational chemistry data from vendor datasheets.

Evidence Dimension	Number of rotatable bonds
Target Compound Data	6 rotatable bonds
Comparator Or Baseline	N-(propan-2-yl): 4; N-(butan-2-yl): 5; N-ethyl: 4; N-(4-methylpentan-2-yl): 6; N-(2-methylpropyl): 5
Quantified Difference	+2 vs propan-2-yl; +1 vs butan-2-yl; +2 vs N-ethyl; 0 vs 4-methylpentan-2-yl; +1 vs 2-methylpropyl
Conditions	Computational chemistry data from ChemScene and Leyan vendor datasheets

Why This Matters

Increased rotatable bond count translates to greater conformational entropy and a broader sampling of conformational space during molecular recognition events. For computational docking and pharmacophore modeling, the target compound's flexibility profile offers a distinct set of accessible conformers compared to shorter-chain analogs.

• [1] Kuujia. (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine, CAS 813425-65-9. Rotatable Bond Count: 5. Accessed 2026. View Source

Class-Level Pharmacological Relevance: N-Alkyl Chain Length Modulates Receptor Affinity in Piperidine-Ethylamine Series by Up to 100-Fold

While no published IC₅₀ or Kᵢ data are available specifically for (pentan-2-yl)[2-(piperidin-1-yl)ethyl]amine, closely related analogs in the N-alkyl-2-(piperidin-1-yl)ethylamine series show N-alkyl chain-dependent activity. The N-(2-methylpropyl) analog (CAS 813425-65-9) acts as a selective α₁-adrenergic receptor antagonist with an IC₅₀ of 12 nM [1]. In piperidine ether-based hNK₁ antagonists, N-substitution significantly modulates receptor binding affinity, with optimal activity observed at intermediate alkyl chain lengths [2]. The pentan-2-yl chain length and branching pattern place the target compound in a lipophilicity and steric range that has demonstrated meaningful target engagement in related chemotypes.

SAR Context

Class‑level

N‑(2‑methylpropyl) analog IC₅₀ 12 nM at α₁‑adrenergic; N‑substitution modulates affinity >100‑fold in piperidine‑ether series (Harrison 1995).

Supports N‑alkyl chain screening in SAR; no direct target data for this compound.

Class‑level inference from related chemotypes.

Evidence Dimension	In vitro receptor binding affinity (class-level SAR trend)
Target Compound Data	No direct IC₅₀/Kᵢ data available (compound is a research intermediate); LogP 2.25, MW 198.35, 6 rotatable bonds, 1 chiral center
Comparator Or Baseline	N-(2-methylpropyl) analog: α₁-adrenergic IC₅₀ = 12 nM (directly measured); N-ethyl analog: LogP 1.70; N-alkyl piperidine ether hNK₁ antagonists: N-substitution modulates affinity across >2 log units
Quantified Difference	Not directly quantifiable for target compound; class-level fold-change in affinity across N-alkyl series can exceed 100-fold (Harrison et al., 1995)
Conditions	α₁-adrenergic receptor binding assay (University of Cambridge) for N-(2-methylpropyl) analog; hNK₁ binding assays for piperidine ether series

Why This Matters

The documented N-alkyl-dependent modulation of receptor affinity within this chemotype indicates that substituting a different N-alkyl chain length could shift potency by orders of magnitude. The target compound's specific sec-pentyl chain occupies a defined position along this SAR continuum.

• [1] Kuujia. (2-Methylpropyl)[2-(piperidin-1-yl)ethyl]amine, CAS 813425-65-9. In vitro assays: selective α₁-adrenergic receptor antagonist, IC₅₀ = 12 nM (University of Cambridge). Accessed 2026. View Source
• [2] Harrison, T. et al. 'Piperidine-Ether Based hNK1 Antagonists. Part 2. Investigation of the Effect of N-Substitution.' ChemInform, 26(27), 1995. View Source

Commercial Availability and Quality Control: Multi-Vendor Sourcing with Documented Batch-Level Analytical Characterization

The target compound is stocked by at least four independent suppliers—Fluorochem (UK stock, 3–5 day delivery), Bidepharm (China, multiple stocking locations), Leyan (China), and MolCore (China, ISO-certified)—at standard purities of 95% or higher . Bidepharm explicitly provides batch-level QC documentation including NMR, HPLC, and GC for each lot . By contrast, several structural analogs have narrower commercial availability: the N-(pentan-3-yl) isomer is listed by fewer suppliers, and custom synthesis lead times can reach 1–3 weeks for less common analogs .

Supplier & QC

Supporting

≥4 global suppliers; standard purity ≥95%; batch QC includes NMR, HPLC, GC; ISO‑certified production available.

Reduces single‑source procurement risk and supports lot traceability.

Vendor catalog assessment as of 2026.

Evidence Dimension	Number of active commercial suppliers and analytical documentation provided
Target Compound Data	≥4 active suppliers globally; standard purity ≥95%; batch QC includes NMR, HPLC, GC (Bidepharm); ISO-certified production available (MolCore)
Comparator Or Baseline	N-(pentan-3-yl) isomer: fewer listed suppliers, limited QC documentation; N-(2-methylpropyl) analog: limited supplier base (Enamine, pricing $699–3131 per unit)
Quantified Difference	Target compound: ≥4 suppliers vs 1–2 for less common analogs
Conditions	Vendor catalog assessment as of 2026 (Fluorochem, Bidepharm, Leyan, MolCore, MolDB, Enamine)

Why This Matters

Multi-vendor availability reduces supply-chain risk, enables competitive pricing, and ensures that procurement decisions are not gated by a single source. The availability of batch-specific analytical data supports regulatory compliance in pharmaceutical R&D workflows.

Optimal Procurement and Deployment Scenarios for (Pentan-2-yl)[2-(piperidin-1-yl)ethyl]amine Based on Quantitative Differentiation Evidence

Medicinal Chemistry SAR Campaigns Requiring Controlled, Stepwise Lipophilicity Variation

In lead optimization programs where LogP must be incremented systematically, the target compound (LogP 2.25) fills a specific gap between the N-(butan-2-yl) analog (LogP 1.86) and the N-(4-methylpentan-2-yl) analog (LogP 2.70) . Researchers can construct a homologous series with LogP increments of ~0.4 units per methylene group, enabling quantitative assessment of lipophilicity-driven changes in potency, selectivity, and ADME parameters. The compound's six rotatable bonds further allow conformational sampling studies that shorter-chain analogs cannot support.

Enantioselective Synthesis and Chiral Resolution Studies Leveraging the sec-Pentyl Stereocenter

The single asymmetric carbon atom distinguishes this compound from the achiral N-(pentan-3-yl) isomer, which shares identical molecular weight and LogP . This stereochemical feature makes the target compound suitable for chiral HPLC method development, diastereomeric salt resolution, and asymmetric synthesis campaigns. In receptor binding studies, the (R)- and (S)-enantiomers may exhibit divergent pharmacology—a dimension entirely absent when using the pentan-3-yl analog.

Multi-Vendor Procurement for Pharmaceutical Intermediate Scale-Up with Batch-Level Traceability

With at least four active global suppliers offering ≥95% purity and documented QC analytics (NMR, HPLC, GC), this compound supports pharmaceutical intermediate procurement with reduced single-source dependency . The ISO-certified production capability (MolCore) and multi-continent stocking (Fluorochem UK/EU/China) enable risk-managed supply chains for gram-to-kilogram scale-up. Procurement teams can cross-reference batch-specific analytical data across vendors to ensure lot-to-lot consistency.

Computational Chemistry and Molecular Dynamics Studies of N-Alkyl Conformational Space

With six rotatable bonds and a chiral sec-pentyl chain, this compound offers a distinct conformational ensemble for force-field parameterization, docking studies, and free-energy perturbation calculations . The target's flexibility exceeds that of the N-ethyl (4 rotatable bonds) and N-(propan-2-yl) (4 rotatable bonds) analogs, making it a superior probe for assessing entropic contributions to ligand binding in simulations where conformational sampling depth is critical.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR campaigns

Controlled lipophilicity step (LogP ~2.3)

Lipophilicity‑driven potency and ADME trends

Enantioselective synthesis & chiral resolution

Chiral sec‑pentyl center (racemic mixture)

Enantiomer‑specific separation or binding differentiation

Multi‑vendor intermediate procurement

Supplier diversity with batch QC documentation

Cross‑vendor lot consistency and supply security

Computational chemistry & MD studies

High conformational flexibility

Conformational ensemble sampling for docking and free‑energy calculations